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Compound of Interest

Compound Name: 3',5,5'-Trichlorosalicylanilide

Cat. No.: B15561490

Get Quote

This guide provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with 3',5,5'-Trichlorosalicylanilide.

Adherence to these procedures is critical for ensuring laboratory safety and regulatory

compliance.

Chemical Identifier:

Compound Name CAS Number Molecular Formula Molecular Weight

3',5,5'-

Trichlorosalicylanilide
106480-60-8 C13H8Cl3NO2 316.57

Alternate Name: 5-Chloro-N-(3,5-dichlorophenyl)-2-hydroxybenzamide.[1]

Hazard Summary
3',5,5'-Trichlorosalicylanilide is classified as a hazardous substance with the following

potential health effects:

Harmful if swallowed.[2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15561490#bc-rfq
https://www.benchchem.com/product/b15561490/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-3-5-5-trichlorosalicylanilide
https://www.scbt.com/p/3prime-5-5prime-trichlorosalicylanilide-106480-60-8
https://www.benchchem.com/product/b15561490/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-3-5-5-trichlorosalicylanilide
https://labelsds.com/images/user_uploads/GLB%20Large%203%20in%20Tablets%20SDS%2011-30-22.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causes serious eye irritation.[2]

May cause respiratory irritation.[2][3]

It may be classified as a Dangerous Good for transport, potentially incurring additional

shipping charges.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 3',5,5'-Trichlorosalicylanilide.

The following table summarizes the required equipment.
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Body Part Required PPE Rationale

Hands

Chemical-resistant gauntlet

gloves (e.g., nitrile or

neoprene) extending up the

forearm.[4] Consider wearing a

lighter pair of disposable

gloves underneath.[4]

To prevent skin contact.

Leather, paper, or fabric gloves

are unsuitable as they can

absorb the chemical.[4]

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

necessary for splash-prone

procedures.[2]

To protect against eye irritation

from dust or splashes.[2]

Body

A standard lab coat is required.

For tasks with a higher risk of

splashing, a chemical-resistant

apron should be worn.

To protect skin and clothing

from contamination.

Respiratory

For work with the solid form

outside a fume hood, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

To prevent inhalation of fine

particles and subsequent

respiratory irritation.[2][3]

Footwear

Closed-toe shoes are

mandatory. Chemical-resistant

boots are recommended when

handling large quantities.[4]

To protect feet from spills.

Operational Plan: Step-by-Step Handling Protocol
All handling of 3',5,5'-Trichlorosalicylanilide should occur within a certified chemical fume

hood to minimize inhalation exposure.[5]

Preparation:

Gather all necessary PPE as outlined in the table above.
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Ensure a chemical spill kit is readily accessible.

Verify that safety showers and eyewash stations are unobstructed and operational.[3][6]

Prepare all necessary equipment and reagents before handling the compound.

Handling:

Don all required PPE in the correct order (gown, mask/respirator, goggles/face shield,

gloves).

Work within the sash of a chemical fume hood.

Handle the compound with care to avoid generating dust.

Use non-sparking tools if the compound is in a powdered form.[7]

Keep the container tightly closed when not in use.[2][7]

Post-Handling:

Decontaminate the work area with a suitable solvent and collect all cleaning materials for

disposal.

Remove PPE carefully to avoid cross-contamination. The outside of gloves, gown front and

sleeves, and the front of a mask/respirator are considered contaminated.[8]

Wash hands thoroughly with soap and water after removing gloves.[2]

Emergency Procedures
Spill:

Minor Spill:

Alert others in the immediate area.

Wearing appropriate PPE, collect the spilled material and absorbent into a sealed, labeled

container for disposal as halogenated organic waste.[5]
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Decontaminate the spill area.

Major Spill:

Immediately evacuate the area.

Notify your institution's Environmental Health and Safety (EHS) department.

Exposure:

Skin Contact: Immediately remove all contaminated clothing.[4] Vigorously scrub the affected

area with soap and water.[4]

Eye Contact: Immediately rinse the eyes at an eyewash station with clean water for at least

15 minutes, holding the eyelids open.[4][7] Seek immediate medical attention.[4]

Inhalation: Move the affected person to fresh air.[2][7] If breathing is difficult, provide oxygen.

Seek medical attention.[7]

Ingestion: Do NOT induce vomiting.[9] Rinse the mouth with water and seek immediate

medical attention.[2][7]

Disposal Plan
Proper disposal of 3',5,5'-Trichlorosalicylanilide and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

Collect all waste containing 3',5,5'-Trichlorosalicylanilide in a designated, sealed, and

clearly labeled hazardous waste container.

This waste should be classified as halogenated organic waste.

Store the waste container in a secure, well-ventilated satellite accumulation area.[5]

Contaminated Materials:
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All disposable items that have come into contact with the compound (e.g., gloves, bench

paper, pipette tips) must be collected in a sealed bag and disposed of as solid hazardous

waste.[5]

Empty Containers:

Empty containers are considered hazardous waste.[5]

They should be triple-rinsed with an appropriate solvent (e.g., acetone or ethanol).[5]

The resulting rinsate must be collected and disposed of as halogenated organic waste.[5]

After rinsing, the container should be disposed of according to your institution's

procedures for contaminated laboratory materials.[5]

Consult your institution's EHS department for specific disposal guidelines and procedures.

Visual Workflow for Safe Handling
The following diagram outlines the critical steps for safely handling 3',5,5'-
Trichlorosalicylanilide, from preparation to disposal.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling Phase

4. Disposal Phase

Gather PPE

Locate Spill Kit

Check Eyewash/Shower

Don PPE

Handle Chemical

Keep Container Closed
Emergency?

(Spill or Exposure)
Follow Emergency Procedures

Decontaminate Work Area

Doff PPE Carefully

Wash Hands Thoroughly

Dispose of Chemical Waste

Dispose of Contaminated PPE

Dispose of Empty Containers

Click to download full resolution via product page

Caption: Workflow for handling 3',5,5'-Trichlorosalicylanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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